Cas no 2680866-03-7 (tert-butyl N-(2-fluoro-2-phenylethyl)carbamate)

• Product Name: tert-butyl N-(2-fluoro-2-phenylethyl)carbamate
• CAS No: 2680866-03-7
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5651692
• PubChem ID: 165907147
• Update Time: 2025-07-24

tert-butyl N-(2-fluoro-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-fluoro-2-phenylethyl)carbamate
• EN300-28276878
• 2680866-03-7

• Inchi： 1S/C13H18FNO2/c1-13(2,3)17-12(16)15-9-11(14)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,16)
• InChI Key： GWYBXIKZOKJFCY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-fluoro-2-phenylethyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-Fluoro-2-Phenylethyl)carbamate (CAS: 2680866-03-7)

In recent years, the compound tert-butyl N-(2-fluoro-2-phenylethyl)carbamate (CAS: 2680866-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenyl and carbamate functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-(2-fluoro-2-phenylethyl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric fluorination and carbamate protection strategies to achieve high enantioselectivity, which is critical for its application in chiral drug development. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory diseases.

Recent pharmacological studies have explored the biological activity of tert-butyl N-(2-fluoro-2-phenylethyl)carbamate and its derivatives. Preliminary in vitro and in vivo data suggest that this compound exhibits moderate inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, it has shown activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings underscore its potential as a scaffold for developing novel MAO-B inhibitors.

In addition to its enzymatic inhibition properties, tert-butyl N-(2-fluoro-2-phenylethyl)carbamate has been investigated for its role in modulating protein-protein interactions. Computational modeling and molecular docking studies have revealed that the compound can bind to specific pockets on target proteins, potentially disrupting pathological interactions. This mechanism opens new avenues for its use in treating diseases characterized by aberrant protein aggregation, such as Alzheimer's disease.

The safety and pharmacokinetic profile of tert-butyl N-(2-fluoro-2-phenylethyl)carbamate have also been evaluated in preclinical studies. Results indicate that the compound exhibits favorable metabolic stability and low toxicity, making it a viable candidate for further drug development. However, challenges such as improving bioavailability and achieving targeted delivery remain areas of active research.

In conclusion, tert-butyl N-(2-fluoro-2-phenylethyl)carbamate (CAS: 2680866-03-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, coupled with its demonstrated biological activity, position it as a valuable tool for drug discovery. Ongoing studies aim to further elucidate its mechanisms of action and explore its therapeutic potential in greater depth.